5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95%
Overview
Description
5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% (5-DMP-2-MP) is a phenolic compound that is used in a variety of scientific and laboratory settings. It is an aromatic compound with a molecular weight of 212.3 g/mol and a melting point of 95-97 °C. 5-DMP-2-MP is a colorless solid with a faint odor and is soluble in ethanol and methanol. It is also soluble in water and can be used in a variety of different applications.
Mechanism of Action
The mechanism of action of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% is not fully understood. However, it is believed to act as an antioxidant, meaning it helps to protect cells from damage caused by free radicals. Additionally, it has been shown to interact with certain enzymes, such as cytochrome P450, which is involved in the metabolism of drugs and other compounds.
Biochemical and Physiological Effects
5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% has been studied for its potential biochemical and physiological effects. It has been shown to have antioxidant properties, meaning it can help protect cells from damage caused by free radicals. Additionally, it has been shown to have anti-inflammatory effects and to reduce the production of certain pro-inflammatory cytokines. It has also been shown to have an inhibitory effect on the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds.
Advantages and Limitations for Lab Experiments
The use of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% for laboratory experiments has a number of advantages. It is a relatively inexpensive compound, making it an attractive option for research. Additionally, it is relatively stable and can be stored for long periods of time without degradation. It is also soluble in a variety of solvents, making it easy to work with.
However, there are also some limitations to the use of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% for laboratory experiments. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, it can be toxic in high concentrations, so caution must be taken when using it in experiments.
Future Directions
The use of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% in scientific research is still in its early stages. In the future, more research is needed to better understand its mechanism of action and its potential applications. Additionally, further studies are needed to investigate its potential therapeutic effects, such as its anti-inflammatory and antioxidant properties. Additionally, further studies are needed to investigate the effects of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% on the structure and function of proteins. Finally, more research is needed to investigate the potential applications of 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% in the synthesis of other compounds, such as pharmaceuticals, dyes, and fragrances.
Synthesis Methods
5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% can be synthesized by a number of different methods. One of the most common methods is the Kolbe-Schmitt reaction. This method involves the reaction of potassium hydroxide with an aromatic carboxylic acid and a phenol in an aqueous solution. The reaction produces an intermediate compound known as an arylalkanoate, which is then further reacted with a base to form the desired 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95%.
Scientific Research Applications
5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% is widely used in scientific research. It is a useful tool for studying the effects of aromatic compounds on various biological systems, such as enzymes and proteins. It is also used to study the effects of antioxidants on cellular processes, as well as the effects of aromatic compounds on the structure and function of proteins. Additionally, 5-(2,5-Dimethylphenyl)-2-methoxyphenol, 95% is used in the synthesis of other compounds, such as pharmaceuticals, dyes, and fragrances.
properties
IUPAC Name |
5-(2,5-dimethylphenyl)-2-methoxyphenol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16O2/c1-10-4-5-11(2)13(8-10)12-6-7-15(17-3)14(16)9-12/h4-9,16H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHLCMEAZHHCMTR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)C2=CC(=C(C=C2)OC)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80685450 |
Source
|
| Record name | 4-Methoxy-2',5'-dimethyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80685450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.29 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1261988-46-8 |
Source
|
| Record name | 4-Methoxy-2',5'-dimethyl[1,1'-biphenyl]-3-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80685450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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